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A Note on "MPI60 Angiography": The term "MPI60 angiography" does not correspond to a

standard or widely recognized protocol in the scientific literature. It is possible that "MPI60"

refers to a specific, internal designation for a protocol, a particular piece of equipment, or a

novel tracer not yet broadly documented. The following guide provides a comprehensive

overview and a detailed protocol for general Magnetic Particle Imaging (MPI) angiography, a

technique with significant potential in preclinical research and drug development.

Introduction to MPI Angiography
Magnetic Particle Imaging (MPI) is a non-invasive, radiation-free tomographic imaging modality

that allows for the quantitative visualization of superparamagnetic iron oxide nanoparticles

(SPIOs) with high sensitivity and contrast. In the context of angiography, MPI provides detailed,

real-time images of blood vessels, making it a powerful tool for studying vascular biology,

disease models, and the effects of therapeutic interventions.

The fundamental principle of MPI lies in the non-linear magnetization response of SPIOs to an

oscillating magnetic field. An MPI scanner generates a magnetic field with a field-free point

(FFP) or field-free line (FFL), and only the SPIOs within this region produce a detectable signal.

By rapidly moving the FFP/FFL through the imaging volume, a three-dimensional map of the

SPIO concentration can be reconstructed. This technique offers several advantages over

traditional angiography methods, including the absence of ionizing radiation and the use of

safe, biocompatible iron oxide-based tracers.
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Experimental Protocol: Preclinical MPI Angiography
This protocol outlines a typical procedure for performing MPI angiography in a preclinical

setting, such as in a rodent model.

Materials and Reagents
MPI Scanner: A preclinical MPI scanner (e.g., from Bruker, Magnetic Insight).

Superparamagnetic Iron Oxide Nanoparticles (SPIOs): A commercially available or custom-

synthesized SPIO tracer suitable for vascular imaging (e.g., Ferucarbotran, Resovist). The

tracer should have a sufficiently long blood half-life for the duration of the experiment.

Animal Model: Anesthetized rodent (e.g., mouse or rat) with a catheterized tail vein for tracer

injection.

Anesthesia: Isoflurane or another suitable anesthetic, delivered via a vaporizer.

Physiological Monitoring: System to monitor heart rate, respiration, and body temperature.

Syringes and Catheters: For tracer administration.

Saline Solution: Sterile saline for flushing the catheter.

Animal Preparation
Anesthetize the animal using isoflurane (e.g., 2-3% for induction, 1-1.5% for maintenance) in

oxygen.

Place the animal on a heated bed to maintain body temperature throughout the procedure.

Insert a catheter into the tail vein for the administration of the SPIO tracer.

Secure the animal in a position compatible with the MPI scanner's bore, ensuring the region

of interest is centered.

Position the physiological monitoring sensors.
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Image Acquisition
Scout Scan: Perform a low-resolution scout scan to confirm the positioning of the animal and

the field of view.

Pre-contrast Scan: Acquire a baseline scan before the injection of the SPIO tracer. This

serves as a control for any background signal, which should be negligible in MPI.

Tracer Injection: Inject the SPIO tracer as a bolus through the tail vein catheter. The exact

dose will depend on the tracer and the animal model but is typically in the range of 5-20 mg

of iron per kg of body weight.

Dynamic Scanning: Immediately upon injection, begin dynamic MPI scanning to capture the

first pass of the tracer through the vasculature. The temporal resolution can be as high as 46

volumes per second, allowing for real-time visualization of blood flow.

Post-contrast Scans: Continue acquiring scans for the desired duration to observe the

distribution and clearance of the tracer.

Data Reconstruction and Analysis
Image Reconstruction: The raw MPI signal is reconstructed into a 3D image representing the

spatial distribution of the SPIO tracer. This is typically done using the scanner's proprietary

software, often employing a system matrix-based reconstruction algorithm.

Image Registration: If anatomical context is required, the MPI images can be co-registered

with images from other modalities like CT or MRI.

Quantitative Analysis: The signal intensity in the reconstructed MPI images is directly

proportional to the concentration of the SPIO tracer. Quantitative analysis can include:

Measurement of vessel diameter and volume.

Assessment of blood flow dynamics from the first-pass data.

Quantification of vascular leakage or perfusion in a region of interest.

Quantitative Data in MPI Angiography
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The quantitative nature of MPI is a key advantage. The following tables summarize typical

quantitative parameters reported in MPI angiography studies.

Parameter Typical Values Notes

Tracer Concentration 5 - 20 mg Fe/kg
Dependent on tracer

properties and animal model.

Spatial Resolution 0.5 - 2 mm

Dependent on the MPI

scanner and the SPIO tracer

used.

Temporal Resolution Up to 46 volumes/sec
Allows for real-time imaging of

dynamic processes.

Signal-to-Noise Ratio (SNR) High

MPI has a very low

background signal, leading to

excellent SNR.

Application Key Quantitative Metrics Example Findings

Stenosis Quantification
Vessel diameter, MPI signal

intensity

Strong correlation between

MPI signal reduction and the

degree of stenosis.

Tumor Angiogenesis
Vessel density, vascular

permeability

Increased SPIO accumulation

in tumor neovasculature.

Stroke Assessment
Perfusion deficits, collateral

flow

Visualization and quantification

of ischemic regions.

Visualizations
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Caption: Experimental workflow for preclinical MPI angiography.
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Caption: Principle of MPI signal generation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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